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Compound of Interest

Compound Name: 2-Chloro-4-fluoro-6-methylaniline
CAS No.: 332903-47-6
Cat. No.: B1603753
Get Quote
. J

Executive Summary & Core Directive

2-Chloro-4-fluoro-6-methylaniline is a poly-substituted aromatic amine. Unlike standard
organic waste, its disposal is governed by two critical chemical functionalities:

* The Aniline Moiety: High acute toxicity and potential for oxidation/pressure buildup.

+ The Halogen Load (ClI, F): Combustion generates corrosive hydrogen chloride (HCI) and
hydrogen fluoride (HF) gases.

Core Directive: This substance must NEVER be disposed of in standard "Non-Halogenated"
solvent streams. It requires a dedicated "Halogenated Organic" waste stream destined for high-
temperature incineration with specific caustic scrubbing capabilities.

Chemical Identification & Hazard Profile

Verify your specific lot against the data below to ensure accurate identification.
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Property Data Operational Implication

Unique identifier for waste

CAS Number 332903-47-6 i
manifests.[1]
Fluorine content dictates
Molecular Formula C7H7CIFN o )
incinerator choice.
May crystallize in cool storage;
Physical State Liquid / Low-melting solid requires wide-mouth
containers.
] ) Combustible. Do not store
Flash Point >90°C (Estimate) o
near oxidizers.
o o Incompatible with strong acids
Acidity/Basicity Weak Base

and acid chlorides.

) Acute Tox.[2][3] (Oral/Dermal), o
Primary Hazards ) ) Double-gloving is mandatory.
Skin/Eye Irrit.[2][3]

Strategic Segregation: The "Why" Behind the
Protocol

Expertise Note: Many researchers default to mixing all organics. For this compound, that is a
critical error.

The Mechanism of Failure

If 2-Chloro-4-fluoro-6-methylaniline is placed in a non-halogenated stream, it may be sent to
a fuel-blending facility or a standard incinerator. Upon combustion:

e HCI causes acid rain and equipment corrosion.

» HF (Hydrofluoric Acid) gas chemically attacks the refractory brick lining of standard
incinerators, leading to catastrophic infrastructure failure and potential release of toxic
plumes.

Self-Validating Segregation Rule
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The "Halogen Check": Before adding this chemical to any waste container, verify the label
explicitly states "Contains Halogens" or "Halogenated Waste." If the label says "Non-
Halogenated," the disposal is invalid.

Operational Protocol: Step-by-Step Disposal
Phase 1: Preparation & PPE

Goal: Zero dermal contact and inhalation protection.
» Respiratory: Work inside a certified fume hood.

e Dermal: Nitrile gloves (minimum 0.11 mm thickness) provide splash protection. For
prolonged handling, use Laminate film (Silver Shield) gloves as anilines can permeate nitrile
over time.

o Eye: Chemical splash goggles (safety glasses are insufficient for liquid handling).

Phase 2: Container Selection

Compatibility: Anilines are organic bases.
e Recommended: HDPE (High-Density Polyethylene) or Borosilicate Glass.

» Forbidden: Metal containers (aluminum/steel) can corrode or catalyze degradation over long
storage periods due to trace hydrolysis of the halogens.

Phase 3: Waste Stream Assignhment

Follow this decision matrix to assign the correct waste stream.
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Waste Generation:

2-Chloro-4-fluoro-6-methylaniline

Is the waste pure substance
or mixed with solvents?

Pure \Mixed

Mixture

Pure Substance

Check Co-Solvents

Contains Oxidizers?
(Peroxides, Nitric Acid)

STOP: Neutralize/Quench
Oxidizer First

Assign to Stream:
HALOGENATED ORGANIC

Container: HDPE or Glass
Label: 'Toxic, Halogenated'

Click to download full resolution via product page

Figure 1: Decision logic for waste stream assignment. Note the critical stop point for oxidizers.
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Phase 4: Labeling & Storage

e Tagging: Attach a hazardous waste tag immediately upon the first drop of waste entering the
container.

o Constituents: List "2-Chloro-4-fluoro-6-methylaniline” explicitly. Do not use abbreviations.
e Hazard Checkboxes: Mark "Toxic" and "Irritant."

o Storage: Store in a secondary containment tray within a flammable safety cabinet. Keep
away from nitric acid and other strong oxidizers.

Emergency Contingencies
Spill Management (Small Scale < 500 mL)

e Do NOT use paper towels or sawdust. Aromatic amines can react with cellulose or increase
flammability surface area.

e Protocol:

Evacuate the immediate area.

[¢]

[¢]

Don full PPE (including respiratory protection if outside hood).

[e]

Cover spill with vermiculite, dry sand, or a commercial chem-sorb pad.

o

Scoop absorbed material into a wide-mouth jar.

Label as "Debris contaminated with 2-Chloro-4-fluoro-6-methylaniline.”

[¢]

Accidental Exposure[4][5]

o Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol
(ethanol/isopropanol) as this increases skin permeability and systemic absorption of the
aniline.

o Eye Contact: Flush for 15 minutes. Seek immediate medical attention.
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Regulatory Framework (US Context)
o RCRA Status: While 2-Chloro-4-fluoro-6-methylaniline is not explicitly P- or U-listed by
name, it must be characterized.

o Characteristic Waste: If mixed with flammable solvents, it carries the D001 (Ignitable) code.

o Toxicity: Due to the halogenated benzene ring structure, it is best practice to manage it as if
it were a D043 (Vinyl chloride) or similar halogenated organic to ensure proper incineration
protocols are triggered at the disposal facility.

o EPA Waste Code Recommendation:D001 (if flammable solvent used), FO02 (if spent
halogenated solvents are present). If pure, label clearly for Incineration.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Operational Guide: Proper Disposal of 2-Chloro-4-
fluoro-6-methylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1603753/docs#operational-guide-proper-disposal-of-
2-chloro-4-fluoro-6-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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